5-Aminolevulinic Acid Methyl Ester Hydrochloride

• CAS No.: 79416-27-6
• Product Name: 5-Aminolevulinic Acid Methyl Ester Hydrochloride
• Molecular Formula: C6H12ClNO3
• Molecular Weight: 181.62 g/mol
• IUPAC Name: methyl 5-amino-4-oxopentanoate;hydrochloride
• Standard InChI: InChI=1S/C6H11NO3.ClH/c1-10-6(9)3-2-5(8)4-7;/h2-4,7H2,1H3;1H
• Standard InChIKey: UJYSYPVQHFNBML-UHFFFAOYSA-N
• SMILES: COC(=O)CCC(=O)CN.Cl
• Canonical SMILES: COC(=O)CCC(=O)C[NH3+].[Cl-]
• Description: Methyl 5-aminolevulinate hydrochloride is the hydrochloride salt of methyl 5-aminolevulinate. A prodrug, it is metabolised to protoporphyrin IX, a photosensitizer, and is used in the photodynamic treatment of non-melanoma skin cancer (including basal cell carcinoma). Topical application results in an accumulation of protoporphyrin IX in the skin lesions to which the cream has been applied. Subsequent illumination with red light results in the generation of toxic singlet oxygen that destroys cell membranes and thereby kills the tumour cells. It has a role as an antineoplastic agent, a photosensitizing agent, a prodrug and a dermatologic drug. It contains a methyl 5-aminolevulinate.
• Synonyms: 5-Amino-4-oxopentanoic Acid Methyl Ester Hydrochloride (1:1); Methyl 5-Amino-4-oxopentanoate Hydrochloride; Methyl 5-Aminolevulinate Hydrochloride; Methyl ALA Ester Hydrochloride; Methyl Aminolevulinate Hydrochloride; Metvix; P 1202; δ-Aminolevulinic
• PubChem Compound: 157921
• Last Modified: Nov 11 2021